Cas no 1686102-84-0 ((4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol)

• Product Name: (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol
• CAS No: 1686102-84-0
• MF: C₁₄H₁₁F₃O₃
• MW: 284.230554819107
• MDL: MFCD29058619
• CID: 4612774
• PubChem ID: 67146873
• Update Time: 2025-10-29

(4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol
• [4-[4-(trifluoromethoxy)phenoxy]phenyl]methanol
• 4-[4-(Trifluoromethoxy)phenoxy]benzenemethanol
• 1686102-84-0
• AKOS027328695
• {4-[4-(trifluoromethoxy)phenoxy]phenyl}methanol
• AS-66883
• SCHEMBL1747062

• MDL： MFCD29058619
• Inchi： 1S/C14H11F3O3/c15-14(16,17)20-13-7-5-12(6-8-13)19-11-3-1-10(9-18)2-4-11/h1-8,18H,9H2
• InChI Key： YPVVIPKSYPCELD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1C=CC(CO)=CC=1)(F)F

Computed Properties

• Exact Mass: 284.06602869g/mol
• Monoisotopic Mass: 284.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 3.7

Additional information on (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol

(4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol: A Comprehensive Overview

The compound (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol, with the CAS number 1686102-84-0, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a phenoxy ring, further connected to a phenylmethanol moiety. The presence of the trifluoromethoxy group imparts distinctive electronic and steric properties, making this compound a valuable building block in various chemical synthesis processes.

Recent studies have highlighted the potential of (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol as a precursor in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers, where its ability to form stable covalent bonds under mild conditions has proven advantageous. Additionally, this compound has been investigated for its application in drug delivery systems, where its solubility properties and biocompatibility are considered favorable.

The synthesis of (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol typically involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

In terms of biological activity, (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol has shown promising results in preclinical studies as a potential lead compound for anti-inflammatory and antiviral agents. Its ability to modulate specific cellular pathways has been extensively studied, with findings published in reputable scientific journals. Furthermore, computational modeling techniques have been employed to predict its binding affinities to various drug targets, providing valuable insights into its therapeutic potential.

From an environmental perspective, the stability and biodegradability of (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol have been closely examined. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation, with intermediates being less toxic than the parent molecule. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, (4-(4-(Trifluoromethoxy)phenoxy)phenyl)methanol stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in the development of innovative solutions in modern chemistry. As further studies unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.